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Compound of Interest

Compound Name: Isododecanol

Cat. No.: B128213 Get Quote

Abstract: Isododecanol, a C12 branched-chain fatty alcohol (BCFA), is a versatile molecule

with significant applications ranging from industrial solvents to advanced pharmaceutical

formulations. Its unique branched structure confers distinct physicochemical properties, such

as low viscosity and a non-greasy feel, making it a valuable component in cosmetics and

topical drug delivery systems.[1][2][3] In the realm of drug development, BCFAs like

isododecanol are gaining prominence as critical "assembly modules" in self-assembling

prodrug nanoassemblies, offering a strategic approach to balance therapeutic efficacy with

safety.[4][5] This technical guide provides an in-depth overview of isododecanol, covering its

chemical properties, synthesis, biological significance as a BCFA, and applications in drug

development, supplemented with detailed experimental methodologies and data.

Chemical and Physical Properties
Isododecanol is a primary alcohol characterized by a branched C12 aliphatic chain. The most

common isomer is 10-methylundecan-1-ol.[6][7] Its branched nature prevents the tight packing

that is characteristic of its linear counterpart, 1-dodecanol, leading to distinct physical

properties.[8] A summary of its key properties is presented in Table 1.

Table 1: Physicochemical Properties of Isododecanol
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Property Value Source(s)

Chemical Name
Isododecanol; 10-
methylundecan-1-ol

[6][7]

Synonyms
Isolauryl alcohol, Isododecyl

alcohol, Exxal 12
[6][9]

CAS Number 25428-98-2; 20194-45-0 [6][7][10]

Molecular Formula C12H26O [2][6][7]

Molecular Weight 186.33 g/mol [6][7][10]

Appearance Colorless liquid [1]

Boiling Point ~250.85 °C (estimate) [11]

Melting Point ~16.85 °C (estimate) [11]

Density ~0.8429 g/cm³ (estimate) [11]

Solubility

Insoluble in water; Slightly

soluble in Chloroform,

Methanol

[1][11]

LogP 3.75550 [6][11]

XLogP3 5.4 [6][7][11]

Hydrogen Bond Donor Count 1 [6][11]

| Hydrogen Bond Acceptor Count| 1 |[6][11] |

Synthesis of Isododecanol
The industrial production of branched-chain fatty alcohols like isododecanol primarily relies on

petrochemical feedstocks. The two dominant synthesis routes are the hydroformylation of

olefins and the functionalization of alkane precursors.[10] These high-throughput methods are

designed for cost-effective, large-scale production.
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Figure 1: Generalized industrial synthesis workflow for isododecanol.

Biological Significance of Branched-Chain Fatty
Alcohols (BCFAs)
BCFAs are a unique class of lipids that play crucial roles in various biological systems. Their

branched structure is key to their function, particularly in modulating the properties of cellular
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membranes.[8]

Modulation of Membrane Fluidity
Unlike their straight-chain counterparts, the methyl branches on BCFAs disrupt the orderly

packing of lipid acyl chains within a membrane bilayer. This steric hindrance increases

membrane fluidity, which is vital for the proper function of embedded proteins and signaling

pathways.[8] This mechanism is analogous to the role of unsaturated fatty acids in maintaining

membrane homeostasis in eukaryotes.[8]
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Figure 2: Impact of BCFAs on the physical properties of cell membranes.

Antimicrobial Activity
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Several BCFAs demonstrate significant antibacterial activity, often by disrupting the integrity of

the bacterial cell membrane.[8] Studies have shown that the efficacy of fatty alcohols against

pathogens like Staphylococcus aureus is dependent on the length of their aliphatic carbon

chain, with C12 (dodecanol) and C13 showing high activity.[8]

Applications in Drug Development
The unique properties of BCFAs make them attractive for pharmaceutical applications,

particularly in drug delivery. Prodrugs modified with branched-chain fatty alcohols often exhibit

superior self-assembly capabilities compared to those with straight-chain alcohols due to

greater steric hindrance.[4]

Prodrug Nanoassemblies
A key challenge in cancer chemotherapy is balancing efficacy with systemic toxicity.[4] Self-

assembling prodrug nanoassemblies offer a promising solution. In this strategy, a drug

molecule is linked to an "assembly module" (such as a BCFA) via a cleavable "activation

module" (e.g., a disulfide bond sensitive to the tumor microenvironment). The BCFA drives the

self-assembly of the prodrug into nanoparticles.

Recent studies have designed docetaxel (DTX) prodrugs using BCFAs of varying lengths (C16

to C24) as assembly modules.[5] The results indicate that the carbon chain length of the BCFA

significantly affects the stability, drug release profile, and ultimately the safety and efficacy of

the nanoassemblies.[4][5] This highlights the potential to fine-tune therapeutic outcomes by

carefully selecting the BCFA component.
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Figure 3: Workflow for the rational design of BCFA-based prodrug nanoassemblies.
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Experimental Protocols
This section provides generalized methodologies for key experiments relevant to the synthesis

and characterization of isododecanol and its derivatives, such as in prodrug nanoassemblies.

Purity Assessment by Gas Chromatography (GC)
This protocol is a representative method for determining the purity of a fatty alcohol like

isododecanol.

Objective: To quantify the purity of an isododecanol sample.

Instrumentation: Gas chromatograph with a Flame Ionization Detector (FID).

Column: A non-polar or medium-polarity capillary column (e.g., DB-5 or equivalent).

Methodology:

Sample Preparation: Prepare a dilute solution of the isododecanol sample (e.g., 1

mg/mL) in a suitable volatile solvent like hexane or ethyl acetate.

GC Conditions:

Injector Temperature: 250 °C

Detector Temperature: 280 °C

Carrier Gas: Helium or Hydrogen at a constant flow rate.

Oven Temperature Program: Start at a low temperature (e.g., 80 °C), hold for 2 minutes,

then ramp at a controlled rate (e.g., 10 °C/min) to a final temperature (e.g., 240 °C) and

hold for 5-10 minutes.

Injection: Inject 1 µL of the prepared sample into the GC.

Data Analysis: The purity is calculated based on the area percent of the main

isododecanol peak relative to the total area of all peaks in the chromatogram.
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Characterization of Nanoassemblies by Transmission
Electron Microscopy (TEM)
This protocol describes how to visualize the morphology and size of prodrug nanoassemblies.

[5]

Objective: To determine the size, shape, and morphology of self-assembled nanoparticles.

Instrumentation: Transmission Electron Microscope.

Methodology:

Sample Preparation: Place a drop of the diluted nanoassembly suspension (e.g., 0.1

mg/mL in deionized water) onto a carbon-coated copper grid.

Staining (Optional but common): After 1-2 minutes, wick away the excess liquid with filter

paper. Apply a drop of a negative staining agent (e.g., 2% phosphotungstic acid or uranyl

acetate) to the grid for 30-60 seconds. Wick away the excess stain.

Drying: Allow the grid to air-dry completely before loading it into the microscope.

Imaging: Observe the sample under the TEM at an appropriate acceleration voltage.

Capture images at various magnifications to assess morphology and perform size

distribution analysis using appropriate software.

Safety and Handling
Isododecanol is a flammable liquid and should be handled with appropriate care.[1]

Hazards: Flammable liquid and vapor. May cause skin and respiratory system irritation.[1] It

may be fatal if swallowed and enters the airways (aspiration hazard).

Precautions: Keep away from heat, sparks, open flames, and other ignition sources.[12] Use

in a well-ventilated area. Wear appropriate personal protective equipment (PPE), including

protective gloves and eye/face protection.[1]

Storage: Store in a cool, well-ventilated place in a tightly closed container.[12]
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Conclusion
Isododecanol is more than a simple solvent or emollient; it is a functional molecule whose

branched structure imparts valuable properties for advanced applications. As a branched-chain

fatty alcohol, it plays a role in modulating biological membranes and demonstrates potential as

an antimicrobial agent.[8] For drug development professionals, the ability of BCFAs like

isododecanol to act as effective assembly modules in prodrug nanoassemblies opens new

avenues for creating safer and more effective therapeutics.[4] Continued research into the

rational design of BCFA-based delivery systems will be critical for advancing this promising

field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Isododecanol: A Technical Guide for Researchers and
Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128213#isododecanol-as-a-branched-chain-fatty-
alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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